4-[(E)-2-(4-Chloro-3-nitrophenyl)ethenyl]pyrimidine-2-carbonitrile

• IUPAC Name: 4-[(E)-2-(4-chloro-3-nitrophenyl)ethenyl]pyrimidine-2-carbonitrile
• InChI: InChI=1S/C13H7ClN4O2/c14-11-4-2-9(7-12(11)18(19)20)1-3-10-5-6-16-13(8-15)17-10/h1-7H/b3-1+
• InChI Key: DZYDGAXQYYKUBE-HNQUOIGGSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=CC2=NC(=NC=C2)C#N)[N+](=O)[O-])Cl
• Isomeric SMILES: C1=CC(=C(C=C1/C=C/C2=NC(=NC=C2)C#N)[N+](=O)[O-])Cl
• Molecular Formula: C13H7ClN4O2
• Molecular Weight: 286.67 g/mol

Description

“4-[(E)-2-(4-Chloro-3-nitrophenyl)ethenyl]pyrimidine-2-carbonitrile” is a complex organic compound. It likely contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrimidine derivatives can be synthesized using organolithium reagents. The reaction involves nucleophilic attack on pyrimidines, favoring the formation of C-4 substituted products.

Molecular Structure Analysis

The compound likely has a non-planar structure. The dihedral angle between the two aromatic ring systems could be similar to related compounds.

Chemical Reactions Analysis

The compound, like other pyrimidines, might undergo nucleophilic aromatic substitution reactions. The reactivity of the C-4 position of the halopyrimidines is generally found to be strongly preferred over C-2.

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. Indole derivatives, for example, have shown significant biological properties including antiviral, antifungal, and anticancer activities.